Glycochenodeoxycholic acid-d4

Specification

• Description: An internal standard for the quantification of glycochenodeoxycholic acid (GCDCA;) by GC- or LC-MS. GCDCA is a glycine-conjugated form of the primary bile acid chenodeoxycholic acid. It reduces formation of cholic acid in primary human hepatocytes when used at a concentration of 100 µM. GCDCA (50, 75, and 100 µM) reduces the number of LC3 puncta, a marker of autophagy, and is cytotoxic to L-02 hepatocytes. GCDCA (50 µM) induces apoptosis in isolated rat hepatocytes, an effect that can be blocked by the protein kinase C (PKC) inhibitor chelerythrine. Fecal levels of GCDCA are decreased in a rat model of high-fat diet-induced obesity compared with rats fed a normal diet.; Glycochenodeoxycholic acid-d4 (GCDCA-d4) is intended for use as an internal standard for the quantification of GCDCA by GC- or LC-MS. GCDCA is a bile salt formed in the liver by conjugation of chenodeoxycholate with glycine. It acts as a biosurfactant to solubilize lipids for absorption and is itself absorbed.
• CAS No.: 1201918-16-2
• Molecular Formula: C26H43NO5
• Molecular Weight: 453.6 g/mol
• IUPAC Name: 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3,7-dihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• Standard InChI: InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1/i8D2,12D2
• Standard InChI Key: GHCZAUBVMUEKKP-PKIQRPOYSA-N
• Isomeric SMILES: [2H]C1(C[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3[C@@H](C[C@@H]2C([C@@H]1O)([2H])[2H])O)CC[C@@H]4[C@H](C)CCC(=O)NCC(=O)O)C)C)[2H]
• SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
• Canonical SMILES: CC(CCC(=O)NCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C